(2S,4R)-4-(4-(Trifluoromethyl)benzyl)pyrrolidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2S,4R)-4-[[4-(trifluoromethyl)phenyl]methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C13H14F3NO2.ClH/c14-13(15,16)10-3-1-8(2-4-10)5-9-6-11(12(18)19)17-7-9;/h1-4,9,11,17H,5-7H2,(H,18,19);1H/t9-,11+;/m1./s1
• InChI Key: LZNHALZTDTVONZ-XQKZEKTMSA-N
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC=C(C=C2)C(F)(F)F.Cl
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)CC2=CC=C(C=C2)C(F)(F)F.Cl
• Molecular Formula: C13H15ClF3NO2
• DSSTOX Substance ID: DTXSID30376043
• Molecular Weight: 309.71 g/mol
• CAS RN: 1049743-68-1

Description

(2S,4R)-4-(4-(Trifluoromethyl)benzyl)pyrrolidine-2-carboxylic acid hydrochloride, otherwise known as TFMBP-HCl, is a synthetic compound that has many uses in scientific research. It is a white crystalline powder with a molecular weight of 393.9 and a melting point of 155-157 °C. It is a member of the class of pyrrolidines and is derived from a trifluoromethylbenzyl group. TFMBP-HCl has a wide range of applications in the fields of biochemistry, pharmacology, and toxicology.

Scientific Research Applications

Influenza Neuraminidase Inhibition

One of the notable applications of this compound is its use in the design and synthesis of influenza neuraminidase inhibitors. A study highlighted the discovery of a potent inhibitor, which demonstrated significant interaction with the enzyme active site. Notably, the study revealed a conformational change of a specific pocket in the enzyme, turning it into an induced hydrophobic pocket due to the functional groups of the compound (Wang et al., 2001).

Structural Analysis and Synthesis

Another research area involves the structural analysis and synthesis of related compounds. For instance, studies focused on the metalation and functionalization of certain pyridines provide insights into the regioexhaustive functionalization, showcasing the compound's potential in complex chemical synthesis processes (Cottet et al., 2004).

Conformational Studies and Synthesis of Analogues

The compound's structure has been utilized in the synthesis of analogues, like a conformationally restricted analog of pregabalin. This involves intricate steps, including alkylation, reduction, and protection of various functional groups, demonstrating the compound's versatility in organic synthesis (Galeazzi et al., 2003).

Crystal Structure and Hydrogen Bonding Analysis

Further applications are seen in crystallography, where the compound's structure assists in understanding hydrogen-bonded carboxylic acid dimers with symmetrically disordered H atoms. This is critical in understanding molecular interactions and designing materials with specific properties (Wojnarska et al., 2019).